Cas no 2137993-94-1 (1-({hexahydro-2H-cyclopentabfuran-2-yl}methyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-({hexahydro-2H-cyclopentabfuran-2-yl}methyl)-1H-1,2,4-triazol-3-amine
• CAS No: 2137993-94-1
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6440100
• PubChem ID: 165472308
• Update Time: 2025-10-28

1-({hexahydro-2H-cyclopentabfuran-2-yl}methyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-({hexahydro-2H-cyclopentabfuran-2-yl}methyl)-1H-1,2,4-triazol-3-amine
• EN300-1111405
• 2137993-94-1
• 1-({hexahydro-2H-cyclopenta[b]furan-2-yl}methyl)-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C10H16N4O/c11-10-12-6-14(13-10)5-8-4-7-2-1-3-9(7)15-8/h6-9H,1-5H2,(H2,11,13)
• InChI Key： BAKCZFPHMPQJBB-UHFFFAOYSA-N
• SMILES： O1C(CN2C=NC(N)=N2)CC2CCCC12

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Additional information on 1-({hexahydro-2H-cyclopentabfuran-2-yl}methyl)-1H-1,2,4-triazol-3-amine

1-({Hexahydro-2H-Cyclopentabfuran-2-Yl}Methyl)-1H-1,2,4-Triazol-3-Amine: A Comprehensive Overview

1-({Hexahydro-2H-Cyclopentabfuran-2-Yl}Methyl)-1H-1,2,4-Triazol-3-Amine, commonly referred to by its CAS number 2137993-94-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is a derivative of the 1,2,4-triazole class, which has been extensively studied for its potential applications in drug discovery and agrochemicals. The structure of this compound is characterized by a hexahydrocyclopentabfuran moiety attached to a triazole ring via a methylene group, making it a unique member of the triazole family.

The synthesis of 1-({Hexahydro-2H-Cyclopentabfuran-2-Yl}Methyl)-1H-1,2,4-Triazol-3-Amine involves a multi-step process that typically begins with the preparation of the cyclopentabfuran derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the triazole ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve yields.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that hexahydrocyclopentabfuran-containing triazoles exhibit significant activity against various enzymes and receptors, making them valuable leads in drug discovery programs. For instance, recent research has highlighted its ability to modulate kinase activity, which is crucial in the development of anti-cancer therapies. Additionally, this compound has demonstrated anti-inflammatory properties, suggesting its potential use in treating chronic inflammatory diseases.

In the agrochemical sector, 1H-1,2,4-Triazol derivatives like this compound are being investigated for their pesticidal properties. Field trials have indicated that these compounds can effectively control plant pathogens without causing significant harm to non-target organisms. This makes them attractive candidates for sustainable agriculture practices.

The structural versatility of CAS 2137993-94-1 allows for further functionalization to enhance its bioavailability and efficacy. Researchers are actively exploring strategies such as prodrug design and polymer conjugation to improve its pharmacokinetic profile. Moreover, computational modeling techniques have been employed to predict its binding affinity to various biological targets, providing valuable insights into its mechanism of action.

In conclusion, 1-({Hexahydro-2H-Cyclopentabfuran-2-Yl}Methyl)-1H-1,2,4-Triazol-3-Amine represents a compelling example of how structural innovation can lead to novel bioactive agents. With ongoing research focusing on its synthesis optimization and application development, this compound holds great promise for advancing both pharmaceutical and agrochemical industries.